Cas no 1216807-28-1 (N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride)

• Product Name: N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride
• CAS No: 1216807-28-1
• MF: C₁₉H₂₄ClN₃O₂S
• MW: 393.930762290955
• CID: 5508931
• PubChem ID: 16808716
• Update Time: 2025-06-09

N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide;hydrochloride
• N-[3-(DIMETHYLAMINO)PROPYL]-N-(6-ETHYL-1,3-BENZOTHIAZOL-2-YL)FURAN-2-CARBOXAMIDE HYDROCHLORIDE
• AKOS026680642
• F2019-0797
• 1216807-28-1
• N-(3-(dimethylamino)propyl)-N-(6-ethylbenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride
• N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride

• Inchi： 1S/C19H23N3O2S.ClH/c1-4-14-8-9-15-17(13-14)25-19(20-15)22(11-6-10-21(2)3)18(23)16-7-5-12-24-16;/h5,7-9,12-13H,4,6,10-11H2,1-3H3;1H
• InChI Key： JAVVGIQQPDJTKW-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=C(C=CC=2N=C1N(C(C1=CC=CO1)=O)CCCN(C)C)CC

Computed Properties

• Exact Mass: 393.1277759g/mol
• Monoisotopic Mass: 393.1277759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride

Introduction to N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride (CAS No. 1216807-28-1)

N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1216807-28-1, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including the presence of a furan ring and a benzothiazole moiety, make it a candidate for further investigation in various therapeutic applications.

The molecular structure of N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride incorporates several key functional groups that contribute to its potential pharmacological properties. The dimethylamino group provides a basic nitrogen atom, which can interact with acidic or polar targets, while the furan ring introduces oxygen into the molecular framework, potentially influencing solubility and metabolic pathways. The benzothiazole component is known for its role in various bioactive molecules, often serving as a scaffold for drugs targeting neurological and inflammatory disorders.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The combination of the furan and benzothiazole moieties in N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride suggests that it may have applications in these areas. For instance, studies have shown that benzothiazole derivatives can exhibit anti-inflammatory and antioxidant properties, making them valuable candidates for therapeutic intervention.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. Improved solubility can lead to better bioavailability and more effective drug delivery systems. This aspect has been particularly important in the development of oral medications and injectable formulations where rapid absorption and distribution are desired.

Recent research has also highlighted the importance of structure-based drug design in identifying new therapeutic agents. Computational modeling and high-throughput screening have been instrumental in predicting the binding affinity and pharmacokinetic properties of compounds like N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride. These methodologies have allowed researchers to optimize the molecular structure for improved efficacy and reduced side effects.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and specialty chemicals where specific biological activities are required. For example, derivatives of furan and benzothiazole have been explored for their herbicidal and fungicidal properties, offering new solutions for crop protection.

In conclusion, N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)furan-2-carboxamide hydrochloride (CAS No. 1216807-28-1) represents a promising candidate for further research and development in the pharmaceutical industry. Its structural features and potential biological activities make it an attractive molecule for exploring new therapeutic strategies. As research continues to uncover the full spectrum of its properties, this compound may play a significant role in addressing various health challenges.